Cas no 2320924-12-5 (2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine)

• Product Name: 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine
• CAS No: 2320924-12-5
• MF: C₁₇H₂₀F₃N₅O
• MW: 367.368813514709
• CID: 5327484
• Update Time: 2025-07-01

2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-6-((1-(4-(trifluoromethyl)pyrimidin-2-yl)piperidin-4-yl)methoxy)pyrimidine
• 4,5-dimethyl-6-[[1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidin-4-yl]methoxy]pyrimidine
• 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine

• Inchi： 1S/C17H20F3N5O/c1-11-12(2)22-10-23-15(11)26-9-13-4-7-25(8-5-13)16-21-6-3-14(24-16)17(18,19)20/h3,6,10,13H,4-5,7-9H2,1-2H3
• InChI Key： XKSHTNMSCNTINM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)N1CCC(COC2C(C)=C(C)N=CN=2)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 445
• XLogP3: 3.4
• Topological Polar Surface Area: 64

Additional information on 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine

Introduction to 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine (CAS No. 2320924-12-5)

2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine (CAS No. 2320924-12-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the pyrimidine family and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine is characterized by a central pyrimidine ring substituted with a trifluoromethyl group at the 4-position and a piperidine ring at the 2-position. The piperidine ring is further substituted with a methoxy group derived from a 5,6-dimethylpyrimidin-4-yl moiety. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound.

Recent studies have highlighted the potential of 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are critical for cancer cell survival and proliferation.

In addition to its antiproliferative properties, 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can effectively inhibit the replication of certain viruses, such as influenza and hepatitis C. The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is thought to interfere with viral entry or replication processes.

The pharmacokinetic profile of 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine has been studied in both in vitro and in vivo models. Results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens.

To further evaluate the safety and efficacy of 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine, several preclinical studies have been conducted. These studies have assessed its toxicity profile in various animal models and have shown that it is well-tolerated at therapeutic doses. Additionally, preliminary clinical trials are underway to assess its safety and efficacy in human subjects.

The synthesis of 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine involves a series of well-defined chemical reactions. Key steps include the formation of the piperidine ring through amination reactions and the introduction of the trifluoromethyl group via electrophilic substitution. The overall synthetic route is efficient and scalable, making it suitable for large-scale production if required.

In conclusion, 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-4-(trifluoromethyl)pyrimidine (CAS No. 2320924-12-5) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as cancer and viral infections. Ongoing research will continue to elucidate its full potential as a therapeutic agent.